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Compound of Interest

Compound Name: (Rac)-SNC80

Cat. No.: B1230516

(Rac)-SNC80 is a racemic mixture containing the active &-opioid receptor agonist SNC80.
These notes pertain to the preparation of solutions for research applications.

Introduction

(Rac)-SNC80 is a potent and selective non-peptide agonist of the d-opioid receptor. Its use in
both in vitro and in vivo research necessitates clear protocols for its solubilization. This
document provides detailed application notes on the solubility of (Rac)-SNC80 in Dimethyl
Sulfoxide (DMSO) and the preparation of aqueous solutions for experimental use.

Data Presentation: Solubility of SNC80

The solubility of SNC80, the active component of (Rac)-SNC80, in DMSO varies across
different suppliers. For saline, direct solubility is limited, and co-solvents are typically required
for aqueous formulations.
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Maximum Maximum
Solvent Concentration Concentration Source

(mg/mL) (mM)
DMSO 8.99 20 Tocris Bioscience[1]
DMSO Not Specified 20 Abcam
DMSO 0.1 Not Specified Cayman Chemical[2]
DMSO Soluble Not Specified Sigma-Aldrich[3]

100 (with gentle o

1 eq. HCI 44.96 Tocris Bioscience[1]

warming)

Note: The molecular weight of SNC80 is approximately 449.64 g/mol . Discrepancies in

reported solubility may be due to differences in the purity of the compound, temperature, and

the specific batch. It is always recommended to perform a small-scale solubility test.

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of (Rac)-SNC80 in DMSO.

Materials:

(Rac)-SNC80 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

e Weighing: Accurately weigh the desired amount of (Rac)-SNC80 powder. For 1 mL of a 10

mM solution, you will need approximately 4.5 mg.
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 Dissolution: Add the appropriate volume of DMSO to the vial containing the (Rac)-SNC80
powder.

e Mixing: Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

e Warming/Sonication (Optional): If the compound does not fully dissolve, gentle warming (not
exceeding 40°C) or brief sonication can be applied.

o Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability. A common
storage recommendation is up to 6 months at -80°C and 1 month at -20°C.

Direct dissolution of (Rac)-SNC80 in saline is challenging. This protocol provides a common
method using co-solvents to create a clear aqueous solution suitable for administration.

Materials:

(Rac)-SNC80 DMSO stock solution (e.g., 33.3 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NacCl)

Sterile tubes

Procedure (to prepare 1 mL of a 3.33 mg/mL final solution):

o Start with DMSO Stock: In a sterile tube, take 100 pL of a 33.3 mg/mL (Rac)-SNC80 stock
solution in DMSO.

e Add PEG300: Add 400 pL of PEG300 to the DMSO stock solution and mix thoroughly until
the solution is clear.

e Add Tween-80: Add 50 pL of Tween-80 and mix again until the solution is clear.
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 Final Dilution with Saline: Add 450 pL of sterile saline to bring the total volume to 1 mL. Mix
until the final solution is clear.

o Use Fresh: It is recommended to prepare this working solution fresh on the day of use.

Alternative for Saline Formulation: For some applications, SNC80 has been prepared by initially
mixing it with 1 equivalent of tartaric acid before dissolving in sterile water, which is then diluted
in saline solution.

Mandatory Visualizations

Step 1: Prepare DMSO Stock

((Rac)-SNCSO POWdeD DMSO

l Step 2: Prepare In Vivo Formulation

DMSO Stock Solution\ PEG300
(e.g., 33.3 mg/mL) )

Mix 1:
DMSO Stock + PEG300

Mix 2:
Mix 1 + Tween-80

Final Solution
(e.g., 3.33 mg/mL)

Click to download full resolution via product page

Caption: Workflow for preparing an injectable (Rac)-SNC80 solution.
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SNCB8O0 is a selective agonist for the d-opioid receptor (DOR), which is a G-protein coupled
receptor (GPCR). It has also been shown to activate p-d opioid receptor heteromers.
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Caption: Simplified signaling pathway for the d-opioid receptor agonist SNC80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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